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Compound of Interest

Compound Name: 1-Bromopropane

Cat. No.: B046711

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with 1-Bromopropane (also known as n-propyl bromide or
nPB). Adherence to these procedures is essential for minimizing exposure and ensuring a safe

laboratory environment.

Health Hazards Overview

1-Bromopropane is a solvent used in various applications, including degreasing, dry cleaning,
and as a component in adhesives.[1] Exposure can lead to significant health effects.

Acute (Short-Term) Effects:

« Irritation of the skin, eyes, nose, throat, and lungs, which may cause coughing, wheezing, or
shortness of breath.[2]

» Neurological symptoms such as headache, dizziness, lightheadedness, confusion, slurred
speech, difficulty walking, and loss of consciousness.[1]

Chronic (Long-Term) Effects:

o Carcinogenicity: The National Toxicology Program (NTP) classifies 1-Bromopropane as
“reasonably anticipated to be a human carcinogen" based on animal studies showing
increased rates of lung, large intestine, and skin cancers.[1]
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» Reproductive Hazards: It may decrease fertility in both males and females and has been
shown to damage reproductive systems in animals.[2]

» Neurological Damage: Prolonged exposure can lead to persistent neurological damage,
including numbness, tingling, weakness in the hands and feet, poor coordination, and
inability to walk.[2][3][4]

o Other Organ Effects: 1-Bromopropane may also affect the liver.[2]

Exposure occurs primarily through inhalation of vapors or mists and by absorption through the
skin.[1][3]

Personal Protective Equipment (PPE) and
Engineering Controls

A combination of engineering controls and personal protective equipment is crucial for
minimizing exposure to 1-Bromopropane.

Engineering Controls

Engineering controls are the most effective way to reduce exposure.[5]

o Ventilation: Use local exhaust ventilation to capture vapors at the source.[2][6] General
ventilation can also help control exposure.[2]

e Enclosure: Enclose chemical processes whenever possible to contain emissions.[2]

« |solation: Demarcate areas where 1-Bromopropane is used and restrict access to trained
personnel only.[7]

Personal Protective Equipment (PPE)

PPE should be used when engineering controls are not sufficient to reduce exposure to safe
levels.[1]
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PPE Type

Specification

Purpose

Hand Protection

For normal use: Nitrile gloves
(11-13 mil thickness) with a
breakthrough time of
approximately 1 hour.[7] For
spills or direct contact: Butyl
rubber gloves (12-15 mil
thickness) with a breakthrough
time of over 4 hours.[7]
Supported polyvinyl alcohol
gloves or multiple-layer
laminates are also

recommended.[8]

To prevent skin absorption, as
1-Bromopropane is readily
absorbed through the skin.[1]

[7]

Eye Protection

Tightly sealed chemical safety

goggles or a face shield.[6][7]

To protect eyes from splashes
and vapors which can cause

irritation.[8]

Respiratory Protection

NIOSH-certified air-purifying
respirators with organic vapor
cartridges or supplied-air

respirators, as part of a written

respiratory protection program.

[1](7]

To prevent inhalation of
harmful vapors, especially

when ventilation is inadequate.

[6]

Skin and Body Protection

Chemical-protective clothing
such as arm sleeves and
aprons made from material
that cannot be permeated by

1-Bromopropane.[1][2]

To prevent skin contact and
contamination of personal
clothing.[2]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Training:

o All personnel must be trained on the hazards of 1-Bromopropane, proper handling
procedures, and emergency protocols.[2][8]
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o Ensure the Safety Data Sheet (SDS) is readily available and has been reviewed by all users.

[11[6]
 Verify that engineering controls (e.g., fume hood, ventilation) are functioning correctly.
o Assemble all necessary PPE and ensure it is in good condition.
e Have an emergency shower and eyewash fountain accessible.[2]
2. Handling Procedure:

e Conduct all work with 1-Bromopropane in a well-ventilated area, preferably within a
chemical fume hood.[2]

e Don the appropriate PPE before handling the chemical.

¢ Dispense the minimum amount of 1-Bromopropane needed for the procedure.

o Keep containers tightly sealed when not in use to minimize vapor release.[6]

e Avoid eating, drinking, or smoking in areas where 1-Bromopropane is handled.[2][7]
3. Post-Handling:

e Wash hands thoroughly with soap and water after handling and before leaving the work area.

[2]

e If clothing becomes contaminated, remove it immediately and wash it separately before
reuse. Do not take contaminated clothing home.[2][7]

e Clean the work area and any equipment used.
Emergency and Spill Response
In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present. Seek medical attention.[2]
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» Skin Contact: Immediately wash the affected area with soap and water.[2]

¢ Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[2]

In Case of a Spill:
o Evacuate the area.

o For a small spill, absorb the liquid with vermiculite, dry sand, or a similar non-combustible
material and place it in a sealed container for disposal.[2]

o Prevent the spill from entering sewers or confined spaces due to the risk of explosion.[2]

« Isolate the area. Recommended isolation distances are 60 meters (200 feet) for a small spill
and 270 meters (900 feet) for a large spill.[2]

Disposal Plan

1-Bromopropane and materials contaminated with it must be treated as hazardous waste.[2]

o Collection: Collect waste 1-Bromopropane and contaminated materials (e.g., gloves,
absorbent pads) in a designated, sealed, and properly labeled hazardous waste container.

o Storage: Store the waste container in a well-ventilated, secure area away from incompatible
materials like strong oxidizers.[6]

» Disposal: Do not dispose of 1-Bromopropane down the drain or in regular trash.[2][7]
Arrange for disposal through your institution's environmental health and safety office or a
licensed hazardous waste disposal contractor.[2] Federal and state regulations for
hazardous waste disposal must be followed.[9]

Exposure Limits
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Exposure Limit (8-hour

Organization Notes
TWA)
ACGIH 10 ppm Threshold Limit Value (TLV).[2]
Permissible Exposure Limit
(PEL) with a skin notation,
Cal-OSHA 5 ppm indicating the potential for

significant absorption through
the skin.[1]

TWA: Time-Weighted Average

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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